![molecular formula C24H25N3O3S B2400928 ethyl (4-{[2-(2,3-dihydro-1H-inden-1-ylamino)-2-oxoethyl]thio}-1H-1,5-benzodiazepin-2-yl)acetate CAS No. 1189456-63-0](/img/structure/B2400928.png)
ethyl (4-{[2-(2,3-dihydro-1H-inden-1-ylamino)-2-oxoethyl]thio}-1H-1,5-benzodiazepin-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimicrobial Properties
This compound has garnered attention due to its potential antimicrobial activity. Researchers have explored its effectiveness against various bacteria, fungi, and other microorganisms. Further studies are needed to determine its specific mechanisms of action and potential clinical applications .
Antitumor Effects
In vitro and in vivo experiments suggest that this compound exhibits antitumor properties. It may interfere with cancer cell growth, proliferation, and metastasis. Investigating its impact on specific cancer types and understanding its molecular targets are crucial for therapeutic development.
Anti-Inflammatory Activity
The compound’s anti-inflammatory potential has been investigated. It may modulate inflammatory pathways, making it relevant for conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders. Clinical trials are necessary to validate its efficacy .
Immunomodulation
Researchers have explored its impact on the immune system. It may enhance or suppress immune responses, depending on the context. Understanding its effects on immune cells and cytokines is essential for potential immunomodulatory therapies .
Aldose Reductase Inhibition
Aldose reductase inhibitors play a role in managing diabetic complications. This compound has been studied for its ability to inhibit aldose reductase, potentially preventing diabetic neuropathy, retinopathy, and nephropathy. Further investigations are needed to assess its clinical utility .
Positive Allosteric Modulation
In some studies, this compound has shown positive allosteric modulation of specific receptors. Researchers are exploring its impact on neurotransmitter systems, which could have implications for neurological disorders and cognitive function .
Mechanism of Action
properties
IUPAC Name |
ethyl 2-[4-[2-(2,3-dihydro-1H-inden-1-ylamino)-2-oxoethyl]sulfanyl-1H-1,5-benzodiazepin-2-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O3S/c1-2-30-24(29)14-17-13-23(27-21-10-6-5-9-20(21)25-17)31-15-22(28)26-19-12-11-16-7-3-4-8-18(16)19/h3-10,13,19,25H,2,11-12,14-15H2,1H3,(H,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNZOGZIIATMJP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=NC2=CC=CC=C2N1)SCC(=O)NC3CCC4=CC=CC=C34 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.